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Introduction

Levocabastine hydrochloride is a potent and highly selective second-generation histamine H1

receptor antagonist.[1][2] It is primarily used for the topical treatment of allergic conjunctivitis

and rhinitis, offering rapid and localized relief from symptoms such as itching, redness, and

swelling.[3][4] This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and pharmacological characteristics of levocabastine

hydrochloride, intended to support research, drug development, and clinical application

activities.

Chemical Structure and Identification
Levocabastine hydrochloride is the hydrochloride salt of levocabastine.[5] The chemical

structure consists of a piperidine ring substituted with a methyl group and a phenyl-4-carboxylic
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acid group, which is further N-substituted with a cyclohexyl ring bearing cyano and 4-

fluorophenyl groups.

Table 1: Chemical Identification of Levocabastine Hydrochloride

Identifier Value Reference

IUPAC Name

(3S,4R)-1-[(1s,4R)-4-cyano-4-

(4-fluorophenyl)cyclohexyl]-3-

methyl-4-phenylpiperidine-4-

carboxylic acid hydrochloride

[6]

CAS Number 79547-78-7 [6]

Molecular Formula C₂₆H₂₉FN₂O₂ · HCl [7]

Molecular Weight 456.99 g/mol [6][7]

Physicochemical Properties
The physicochemical properties of levocabastine hydrochloride are critical for its formulation,

delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Levocabastine Hydrochloride

Property Value Reference

Melting Point > 300°C [8]

pKa₁ 3.1 [8]

pKa₂ 9.7 [8]

Solubility

Soluble in DMSO. Aqueous

solutions can be prepared in

buffers; solubility in PBS (pH

7.2) is approximately 0.33

mg/mL.

[6][9][10]

UV/Vis λmax 261 nm [9]
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Pharmacological Properties
Levocabastine is a selective antagonist of the histamine H1 receptor, which mediates allergic

responses.[1][3] Its high affinity and selectivity for the H1 receptor contribute to its efficacy and

favorable safety profile, with minimal sedative effects due to its limited ability to cross the blood-

brain barrier.[4][5]

Table 3: Pharmacological Properties of Levocabastine Hydrochloride

Property Value Reference

Mechanism of Action

Selective histamine H1

receptor antagonist.

Competitively blocks histamine

from binding to H1 receptors.

[3][11][12]

Receptor Binding Affinity (Ki) H1 Receptor: 62.5 nM [9]

Receptor Selectivity (Ki)
H2 Receptor: 23.5 µMH3

Receptor: 1.94 µM
[9]

Other Receptor Activity

Neurotensin receptor NTS₂

antagonist (IC₅₀ = 10 nM for rat

receptor).

[2][9]

Histamine H1 Receptor Signaling Pathway
Levocabastine hydrochloride exerts its therapeutic effect by blocking the histamine H1 receptor,

a G-protein coupled receptor (GPCR). Upon activation by histamine, the H1 receptor initiates a

signaling cascade that leads to the classic symptoms of an allergic reaction. Levocabastine, as

an antagonist, prevents this cascade.
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Caption: Histamine H1 Receptor Signaling Pathway and Levocabastine Inhibition.

Experimental Protocols: Determination of
Levocabastine Hydrochloride
The purity and concentration of levocabastine hydrochloride in bulk drug substances and

pharmaceutical formulations are commonly determined using High-Performance Liquid

Chromatography (HPLC). Below is a generalized experimental workflow based on established

methods.[13][14][15][16]

Experimental Workflow: HPLC Analysis of Levocabastine Hydrochloride
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Caption: Generalized workflow for HPLC analysis of Levocabastine HCl.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15967177/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-levocabastine-hydrochloride-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15967177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodologies:

Method 1: Ion Pair HPLC for Eye Drops[13]

Column: Shimadzu ODS column (150 mm × 4.6 mm)

Mobile Phase: 22% acetonitrile and 78% 0.015 mmol·L⁻¹ Tetrabutylammonium hydrogen

sulfate.

Flow Rate: Not specified.

Temperature: 25°C.

Detection: UV at 220 nm.

Application: Determination of levocabastine and related substances in eye drops.

Method 2: Stability-Indicating RP-HPLC[15]

Column: Thermo Hypersil CPS (CN column) (150 mm, 4.6 mm i.d., 5 µm).

Mobile Phase: Ethanol–ammonium acetate (pH 3.0; 0.05 M) (40:60, v/v).

Flow Rate: 1.2 mL/min.

Temperature: 25°C.

Detection: UV at 210 nm.

Application: Quantitative determination of levocabastine HCl in bulk drugs and ophthalmic

suspensions in the presence of degradation products.

Method 3: Synthesis Purity Analysis[14]

Column: Acquity UPLC BEH Phenyl; 2.1 mm × 100 mm (1.7 μm).

Mobile Phase: (20/80) buffer: acetonitrile/buffer: 0.05 M Bu₄NHSO₄ solution.

Flow Rate: 0.5 mL/min.
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Temperature: 60°C.

Detection: UV at 210 nm.

Application: Purity analysis during chemical synthesis.

Conclusion

Levocabastine hydrochloride remains a significant therapeutic agent for the management of

localized allergic reactions. Its well-defined chemical structure, favorable physicochemical

properties, and high selectivity for the histamine H1 receptor underpin its clinical efficacy and

safety. The analytical methods detailed herein provide robust frameworks for the quality control

and further investigation of this important antihistamine. This guide serves as a foundational

resource for professionals engaged in the ongoing research and development of

levocabastine-based therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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